N-(4-methylphenyl)-2-[4-[(E)-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-ylidene)methyl]phenoxy]acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[4-[(E)-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-ylidene)methyl]phenoxy]acetamide
• InChI: InChI=1S/C21H19N3O3S/c1-14-2-6-16(7-3-14)23-19(25)13-27-17-8-4-15(5-9-17)12-18-20(26)24-11-10-22-21(24)28-18/h2-9,12H,10-11,13H2,1H3,(H,23,25)/b18-12+
• InChI Key: ZHQSYZQOEHFYNV-LDADJPATSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C=C3C(=O)N4CCN=C4S3
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)/C=C/3\C(=O)N4CCN=C4S3
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

N-(4-methylphenyl)-2-[4-[(E)-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-ylidene)methyl]phenoxy]acetamide is a complex organic compound with a unique structure that includes an imidazo[2,1-b][1,3]thiazole core

Preparation Methods

The synthesis of N-(4-methylphenyl)-2-[4-[(E)-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-ylidene)methyl]phenoxy]acetamide typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the imidazo[2,1-b][1,3]thiazole core, followed by the introduction of the phenoxy and acetamide groups under specific reaction conditions. Industrial production methods may involve optimizing these steps to increase yield and purity, using catalysts and controlled environments to ensure consistency.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the phenoxy group, using reagents like sodium hydroxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of carboxylic acids, while reduction can yield alcohols or amines.

Scientific Research Applications

N-(4-methylphenyl)-2-[4-[(E)-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-ylidene)methyl]phenoxy]acetamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studying enzyme mechanisms and protein-ligand interactions.

Industry: Used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazo[2,1-b][1,3]thiazole core can bind to active sites, altering the activity of the target molecule. This interaction can modulate various biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar compounds include other imidazo[2,1-b][1,3]thiazole derivatives, such as:

• N-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-5-carboxamide
• 2-(4-methylphenyl)imidazo[2,1-b][1,3]thiazole-6-carboxylic acid

These compounds share structural similarities but differ in their functional groups and specific applications. N-(4-methylphenyl)-2-[4-[(E)-(3-oxo-5,6-dihydroimidazo[2,1-b][1,3]thiazol-2-ylidene)methyl]phenoxy]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties.